[4-(1,3-BENZODIOXOL-5-YLMETHYL)PIPERAZINO](4-METHOXY-3-NITROPHENYL)METHANONE

• Molecular Formula: C20H21N3O6
• Molecular Weight: 399.4 g/mol
• SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)[N+](=O)[O-]
• InChI: InChI=1S/C20H21N3O6/c1-27-17-5-3-15(11-16(17)23(25)26)20(24)22-8-6-21(7-9-22)12-14-2-4-18-19(10-14)29-13-28-18/h2-5,10-11H,6-9,12-13H2,1H3
• InChIKey: LJVAGNJSHJCBLC-UHFFFAOYSA-N

1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine: Chemical Class and Physicochemical Baseline

This compound is a synthetic N-arylpiperazine derivative featuring a 1,3-benzodioxol-5-ylmethyl (piperonyl) substituent on one piperazine nitrogen and a 4-methoxy-3-nitrobenzoyl group on the other. It belongs to a chemical class extensively patented by Hoffmann-La Roche as dual modulators of the serotonin 5-HT2A and dopamine D3 receptors [1]. Physicochemical profiling from a reputable screening compound vendor indicates a molecular weight of 399 Da, a calculated LogP of 2.44, and a topological polar surface area (tPSA) of 94.4 Ų . The molecule is achiral, solid at room temperature, and is supplied as a free base .

Dual 5-HT2A/D3 receptor modulator chemotype

Balanced CNS profile for lead-like screening

Free base supplied for standard formulation

• [1] Rodriguez-Sarmiento, R. M., & Wichmann, J. (2013). US Patent Application US20130040948A1 (also published as US8722683B2). Novel benzodioxole piperazine compounds. View Source

Why Generic Piperazine Analogs Cannot Substitute for 1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine

Superficial substitution with other N-arylpiperazines or benzodioxole-containing compounds fails because the specific combination of the electron-rich 1,3-benzodioxole and the electron-deficient 4-methoxy-3-nitrobenzoyl group dictates a unique stereoelectronic profile that is not replicated by common analogs. The 4-methoxy-3-nitrobenzoyl moiety introduces a distinctive hydrogen-bond acceptor pattern and a significant dipole moment that influences both target binding and solubility, as evidenced by the compound's calculated logP of 2.44, which balances lipophilicity for membrane permeability without exceeding the threshold associated with promiscuity . The patent literature confirms that minor modifications to the benzoyl substituent drastically alter dual 5-HT2A/D3 receptor modulation, making generic interchange unreliable for reproducible pharmacological outcomes [1].

Unique 4-methoxy-3-nitrobenzoyl pharmacophore may not be replicated by generic benzoyl analogs.

Reported balanced LogP profile differs from more lipophilic piperazine screening compounds.

Patent SAR indicates minor benzoyl modifications can shift dual receptor modulation.

• [1] Rodriguez-Sarmiento, R. M., & Wichmann, J. (2013). US Patent Application US20130040948A1 (also published as US8722683B2). Novel benzodioxole piperazine compounds. View Source

Quantitative Evidence Guide: Demonstrating the Differentiation of 1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine from Its Closest Analogs

Differentiation by Hydrogen-Bond Acceptor Count vs. Typical Benzodioxole Piperazines

The target compound possesses 7 hydrogen-bond acceptors (Hacc = 7), which is higher than the typical count for unsubstituted benzoyl analogs (commonly 4–5) in the Roche patent series. This increased Hacc capacity directly impacts aqueous solubility and target interaction potential without compromising the drug-likeness threshold (tPSA 94.4 Ų) .

H-Bond Acceptors

Class-level

Target: Hacc = 7 vs. typical benzoyl analogs: 4–5

May support solubility and polar pocket binding profiling.

Calculated property; requires experimental verification.

Evidence Dimension	Hydrogen-bond acceptor count (Hacc)
Target Compound Data	Hacc = 7
Comparator Or Baseline	Typical benzodioxole piperazines (e.g., simple benzoyl analogs): Hacc = 4–5
Quantified Difference	2–3 additional H-bond acceptors
Conditions	Calculated property; vendor datasheet and patent SAR analysis

Why This Matters

A higher Hacc count can enhance binding to polar receptor pockets and improve solubility, making this compound a more versatile lead candidate for targets requiring strong polar interactions.

Enhanced Lipophilic Ligand Efficiency (LLE) vs. High-LogP Screening Compounds

With a calculated LogP of 2.44, the target compound occupies an optimal lipophilicity range for CNS drug candidates, avoiding the promiscuity and poor solubility associated with LogP > 3.0 commonly seen in screening libraries. This contrasts with many commercially available benzodioxole piperazines that exhibit LogP values exceeding 3.5, making this compound more attractive for fragment-based or lead-like screening campaigns .

Lipophilicity (LogP)

Reported

Target: LogP = 2.44 vs. screening compounds >3.5

May reduce nonspecific binding risk in hit-to-lead.

Cross-study comparison; verify in assay conditions.

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = 2.44
Comparator Or Baseline	Typical in-class screening compounds: LogP > 3.5
Quantified Difference	LogP lower by >1.06 units
Conditions	Calculated property; compared to publicly available analog data from ZINC and vendor databases

Why This Matters

A lower LogP reduces the risk of non-specific binding and improves developability, making this compound a superior choice for hit-to-lead progression.

Topological Polar Surface Area (tPSA) Advantage for Blood-Brain Barrier Penetration

The target compound's tPSA of 94.4 Ų falls within the established favorable range (< 90–100 Ų) for passive blood-brain barrier (BBB) penetration, a critical requirement for CNS-active 5-HT2A/D3 modulators. Many close analogs from the patent space, particularly those with additional polar substituents on the benzoyl ring, exceed 110 Ų, which is predicted to limit brain exposure [1].

Polar Surface Area

Class-level

Target: tPSA = 94.4 Ų vs. polar analogs >110 Ų

Supports CNS permeability prediction for 5-HT2A/D3 modulators.

Class-level threshold; BBB penetration requires confirmation.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 94.4 Ų
Comparator Or Baseline	Analogs with additional hydroxyl or carboxyl groups: tPSA > 110 Ų
Quantified Difference	>15.6 Ų lower
Conditions	Calculated property; literature threshold for CNS drug-likeness

Why This Matters

A lower tPSA is directly correlated with higher BBB permeability, positioning this compound as a more promising candidate for CNS target screening than analogs with bulkier polar groups.

• [1] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

Optimal Application Scenarios for 1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-methoxy-3-nitrobenzoyl)piperazine Based on Quantitative Differentiation

CNS Drug Discovery: Dual 5-HT2A/D3 Receptor Modulator Screening

The compound's calculated LogP (2.44) and tPSA (94.4 Ų) position it ideally for CNS permeability, making it a superior starting point for screening campaigns targeting dual 5-HT2A and D3 receptor modulation, as described in the foundational Roche patent [1]. Its balanced physicochemical profile reduces the risk of efflux transporter recognition that plagues many higher tPSA analogs.

Fragment-Based Lead Generation for Psychiatric Disorders

With a molecular weight of 399 Da and 7 hydrogen-bond acceptors, this compound can serve as a high-quality fragment or lead-like molecule for optimizing interactions with aminergic GPCRs, where its unique 4-methoxy-3-nitrobenzoyl group offers distinctive pharmacophoric features not available in simpler benzoyl analogs [1].

Chemical Biology Probe Development for Dopaminergic/Serotonergic Pathway Studies

The compound's structural similarity to the patented dual modulator chemotype, combined with its favorable Hacc count and moderate lipophilicity, makes it a rational choice for developing chemical probes to dissect 5-HT2A and D3 receptor signaling pathways, where off-target activity from more lipophilic analogs is a known confounder .

Application

Selection Property

Validation Focus

CNS dual 5-HT2A/D3 modulator screening

Balanced CNS physicochemical profile

BBB penetration prediction validation

Fragment-based aminergic GPCR lead generation

Distinctive 4-methoxy-3-nitrobenzoyl pharmacophore

Target engagement and selectivity profiling

Chemical probe for serotonergic/dopaminergic pathway studies

Favorable hydrogen-bond acceptor pattern

Pathway selectivity and off-target screening

• [1] Rodriguez-Sarmiento, R. M., & Wichmann, J. (2013). US Patent Application US20130040948A1 (also published as US8722683B2). Novel benzodioxole piperazine compounds. View Source